Cas no 637352-84-2 (2-Chloro-6-(4-(trifluoromethyl)phenyl)pyrazine)

• Product Name: 2-Chloro-6-(4-(trifluoromethyl)phenyl)pyrazine
• CAS No: 637352-84-2
• MF: C₁₁H₆ClF₃N₂
• MW: 258.626951694489
• MDL: MFCD09907986
• CID: 1034243
• PubChem ID: 18448327
• Update Time: 2025-06-08

2-Chloro-6-(4-(trifluoromethyl)phenyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(4-(trifluoromethyl)phenyl)pyrazine
• 2-chloro-6-[4-(trifluoromethyl)phenyl]pyrazine
• 2-chloranyl-6-[4-(trifluoromethyl)phenyl]pyrazine
• A834492
• AK131679
• CTK8J7637
• KB-22611
• RL04423
• 637352-84-2
• DB-303170
• 2-chloro-6-(4-(trifluoromethyl)phenyl]pyrazine
• AKOS014987259
• DTXSID60593887
• SCHEMBL4439117
• J-508894

• MDL： MFCD09907986
• Inchi： 1S/C11H6ClF3N2/c12-10-6-16-5-9(17-10)7-1-3-8(4-2-7)11(13,14)15/h1-6H
• InChI Key： SJLPRKVKCMCIKV-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C2C=CC(C(F)(F)F)=CC=2)=N1

Computed Properties

• Exact Mass: 258.01728
• Monoisotopic Mass: 258.0171604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Chloro-6-(4-(trifluoromethyl)phenyl)pyrazine

Recent Advances in the Study of 2-Chloro-6-(4-(trifluoromethyl)phenyl)pyrazine (CAS: 637352-84-2) in Chemical Biology and Pharmaceutical Research

The compound 2-Chloro-6-(4-(trifluoromethyl)phenyl)pyrazine (CAS: 637352-84-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a pyrazine core substituted with a chloro group and a trifluoromethylphenyl moiety, exhibits promising biological activities, particularly in the context of kinase inhibition and antimicrobial effects. Recent studies have explored its synthesis, mechanism of action, and potential as a lead compound for drug development.

One of the key areas of interest is the role of 2-Chloro-6-(4-(trifluoromethyl)phenyl)pyrazine in modulating kinase activity. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Recent in vitro studies have demonstrated that this compound exhibits selective inhibition against specific kinase isoforms, with notable potency against tyrosine kinases involved in cell proliferation pathways. The trifluoromethyl group is believed to enhance binding affinity and metabolic stability, making it a valuable scaffold for further optimization.

In addition to its kinase inhibitory properties, 2-Chloro-6-(4-(trifluoromethyl)phenyl)pyrazine has shown antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to mammalian cells. The chloro substituent was found to play a crucial role in enhancing membrane permeability, while the trifluoromethylphenyl group contributed to target specificity.

The synthetic routes to 2-Chloro-6-(4-(trifluoromethyl)phenyl)pyrazine have also been refined in recent years. A novel one-pot synthesis method, developed by researchers at the University of Cambridge, has significantly improved yield and purity while reducing the use of hazardous reagents. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound and its derivatives.

Despite these promising findings, challenges remain in the development of 2-Chloro-6-(4-(trifluoromethyl)phenyl)pyrazine as a therapeutic agent. Issues such as solubility, bioavailability, and off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is focused on designing analogs with improved pharmacokinetic profiles while retaining the desired biological activity.

In conclusion, 2-Chloro-6-(4-(trifluoromethyl)phenyl)pyrazine (CAS: 637352-84-2) represents a versatile scaffold with significant potential in drug discovery. Its dual functionality as a kinase inhibitor and antimicrobial agent underscores its value in addressing unmet medical needs. Future studies will likely explore its applications in combination therapies and targeted drug delivery systems, further expanding its utility in the pharmaceutical industry.